Cas no 2229005-15-4 (2-(5-bromopyridin-2-yl)prop-2-enoic acid)

• Product Name: 2-(5-bromopyridin-2-yl)prop-2-enoic acid
• CAS No: 2229005-15-4
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 6083626
• PubChem ID: 165644767
• Update Time: 2025-05-24

2-(5-bromopyridin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-2-yl)prop-2-enoic acid
• 2229005-15-4
• EN300-1907818

• Inchi： 1S/C8H6BrNO2/c1-5(8(11)12)7-3-2-6(9)4-10-7/h2-4H,1H2,(H,11,12)
• InChI Key： ZMSKAGQJKTUKKY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C)C(=O)O)C=C1

Computed Properties

• Exact Mass: 226.95819g/mol
• Monoisotopic Mass: 226.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-bromopyridin-2-yl)prop-2-enoic acid

2-(5-Bromopyridin-2-yl)prop-2-enoic Acid: A Comprehensive Overview

The compound 2-(5-bromopyridin-2-yl)prop-2-enoic acid, identified by the CAS number 2229005-15-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as enoic acids, which are characterized by the presence of a double bond adjacent to a carboxylic acid group. The presence of the bromine atom in the pyridine ring introduces unique electronic and structural properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The bromine substitution at the 5-position of the pyridine ring in this compound plays a crucial role in modulating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These properties are essential for drug development, as they determine how a compound behaves within the human body.

The synthesis of 2-(5-bromopyridin-2-yl)prop-2-enoic acid involves a multi-step process that typically begins with the preparation of the bromopyridine derivative. This is followed by a coupling reaction with an appropriate enoic acid precursor. Researchers have explored various synthetic pathways, including microwave-assisted synthesis and catalytic methods, to optimize the yield and purity of the final product. These advancements have significantly contributed to the scalability of the synthesis process, making it more feasible for large-scale production.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent, where it exhibits selective inhibition of pro-inflammatory cytokines. Additionally, its ability to modulate cellular signaling pathways has been investigated in cancer research, highlighting its potential as a chemotherapeutic agent.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 2-(5-bromopyridin-2-yl)prop-2-enoic acid can bind effectively to specific protein targets, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have been employed to predict its electronic structure and reactivity, which are critical for designing analogs with improved bioavailability and efficacy.

From an environmental perspective, researchers have also evaluated the ecotoxicological profile of this compound. Assessments indicate that it exhibits low toxicity towards non-target organisms, which is a desirable trait for compounds intended for agricultural or pharmaceutical use. However, further studies are required to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 2-(5-bromopyridin-2-yl)prop-2-enoic acid represents a valuable addition to the arsenal of chemical entities being explored for therapeutic and industrial applications. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a promising candidate for future innovations in drug discovery and material science.